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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327

An In-depth Technical Guide on 1,1-Dimethylguanidine Sulfate: Molecular Structure and
Weight

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's molecular characteristics is fundamental. This guide provides a detailed analysis
of the molecular structure and weight of 1,1-Dimethylguanidine sulfate, a compound utilized
in various chemical syntheses.

Molecular Composition and Weight

1,1-Dimethylguanidine sulfate is a salt formed from the reaction of two equivalents of 1,1-
dimethylguanidine with one equivalent of sulfuric acid. This 2:1 stoichiometry is critical in
determining the overall molecular formula and weight. The linear formula for this salt is
[(CH3)2NC(NH2)=NH]2 - H2SOa.

The quantitative molecular data for 1,1-Dimethylguanidine sulfate is summarized in the table
below for clarity and ease of comparison.
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Property Value Source

Pharmaffiliates[1], BOC

Molecular Formula CeH20N604S )
Sciences[2]
. Sigma-Aldrich, Santa Cruz
Molecular Weight 272.33 g/mol )
Biotechnology|[3]
Sigma-Aldrich, Santa Cruz
CAS Number 598-65-2

Biotechnology|[3]

Molecular Structure

The structure of 1,1-Dimethylguanidine sulfate consists of two protonated 1,1-
dimethylguanidinium cations and one sulfate anion. The positive charge on the guanidinium
moiety is delocalized across the central carbon and the three nitrogen atoms. The sulfate anion
Is a tetrahedral structure with a central sulfur atom double-bonded to two oxygen atoms and
single-bonded to two oxygen atoms which carry a negative charge.

Below is a two-dimensional representation of the ionic interaction between the 1,1-
dimethylguanidinium cations and the sulfate anion, generated using the DOT language.
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Caption: 2D representation of 1,1-Dimethylguanidine sulfate.

This guide provides the essential molecular details of 1,1-Dimethylguanidine sulfate. For
further experimental protocols or signaling pathway involvement, specific literature should be
consulted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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